Cas no 2121702-71-2 (1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile)

• Product name: 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile
• CAS No: 2121702-71-2
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD31705010
• CID: 5277674

1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile
• 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile, 1-methyl-

• MDL： MFCD31705010
• Inchi： 1S/C9H7N3/c1-12-3-2-8-9(12)4-7(5-10)6-11-8/h2-4,6H,1H3
• InChI Key： NLRSHEDRWHHIFO-UHFFFAOYSA-N
• SMILES： C12C=CN(C)C1=CC(C#N)=CN=2

Additional information on 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile

Introduction to 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No. 2121702-71-2)

1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No. 2121702-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile consists of a pyrrolopyridine core with a methyl group at the 1-position and a cyano group at the 6-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in biological systems and its potential as a lead molecule in drug development.

Recent studies have highlighted the potential of 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and pain sensation. This makes 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile a promising candidate for the treatment of chronic inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific cellular processes that are essential for cancer cell survival. These findings suggest that 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile could be further developed as a novel anticancer therapeutic.

The pharmacokinetic properties of 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile have also been studied in detail. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development into a viable therapeutic agent.

Toxicity studies on 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile have been conducted to assess its safety profile. In vitro and in vivo experiments have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical translation.

The structural modifications of 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile have also been explored to optimize its pharmacological properties. Researchers have synthesized various analogs by introducing different substituents at different positions on the pyrrolopyridine core. These analogs have been evaluated for their biological activities, and some have shown improved potency and selectivity compared to the parent compound. This approach provides a valuable strategy for fine-tuning the therapeutic potential of 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile.

In conclusion, 1-methyl-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No. 2121702-71-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.